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Compound Name: Antitubercular agent-28

Cat. No.: B12416811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known activity of

Antitubercular agent-28 against drug-susceptible Mycobacterium tuberculosis. The

information is compiled from available public data, focusing on quantitative efficacy, and where

possible, outlining the experimental context.

Executive Summary
Antitubercular agent-28, also identified as compound 2, has demonstrated potent activity

against the H37Rv strain of Mycobacterium tuberculosis, a commonly used laboratory strain for

drug susceptibility testing. The agent exhibits efficacy in standard in vitro assays, including

under conditions of low oxygen and within infected cells, suggesting its potential to target

persistent or non-replicating bacteria. Notably, it also retains activity against several drug-

resistant isolates. Its low cytotoxicity profile further enhances its profile as a potential

therapeutic candidate.

Quantitative Efficacy Data
The in vitro activity of Antitubercular agent-28 against drug-susceptible and drug-resistant M.

tuberculosis H37Rv has been characterized by several key parameters. The following tables

summarize the available quantitative data.[1]
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Table 1: Activity Against Drug-Susceptible M. tuberculosis H37Rv[1]

Parameter Condition Value (µM)

IC50 Normal Oxygen 1.5

MIC Normal Oxygen 4.5

IC90 Normal Oxygen 2.5

IC50 Low Oxygen 2.96

MIC Low Oxygen 170

IC90 Low Oxygen 19

IC50 Intracellular 2.15

IC90 Intracellular 2.85

Table 2: Activity Against Drug-Resistant M. tuberculosis H37Rv Isolates[1]

Resistant Isolate IC50 (µM) MIC (µM) IC90 (µM)

FQ-R1

(Fluoroquinolone-

Resistant)

2.9 3.3 3.1

INH-R1 (Isoniazid-

Resistant)
125 170 140

INH-R2 (Isoniazid-

Resistant)
130 190 180

RIF-R1 (Rifampicin-

Resistant)
1.3 1.8 1.5

RIF-R2 (Rifampicin-

Resistant)
3.8 8.4 4.8

Table 3: Cytotoxicity Data[1]
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Cell Line Parameter Value (µM)

Not Specified IC50 >100

Experimental Protocols
Detailed experimental protocols for the generation of the above data are not publicly available

in the referenced materials. However, based on standard practices in mycobacteriology, the

following are generalized methodologies likely employed.

Minimum Inhibitory Concentration (MIC) Assay
The MIC, representing the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism, was likely determined using a broth microdilution method.

Workflow: MIC Determination

Prepare serial dilutions
of Antitubercular agent-28

in 96-well plates

Inoculate wells with a
standardized suspension of

M. tuberculosis H37Rv
Incubate plates at 37°C

Visually assess for growth
inhibition after a defined

incubation period

Determine MIC as the lowest
concentration with no

visible growth

Prepare serial dilutions of
Antitubercular agent-28

Add M. tuberculosis culture
(e.g., expressing luciferase) Incubate for a specified period

Add viability reagent
(e.g., Resazurin) or
luciferase substrate

Measure signal
(fluorescence/luminescence)

Calculate IC50 from
dose-response curve
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Infect macrophage monolayer
with M. tuberculosis

Wash to remove
extracellular bacteria

Add varying concentrations of
Antitubercular agent-28

Incubate for a set duration

Lyse macrophages to
release intracellular bacteria

Plate lysates on solid media
to determine colony-forming units (CFU)

Calculate reduction in CFU
compared to untreated controls
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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